Cas no 1403767-29-2 (1,1-bis(propan-2-yl) 3-fluorocyclobutane-1,1-dicarboxylate)

1,1-bis(propan-2-yl) 3-fluorocyclobutane-1,1-dicarboxylate structure
1403767-29-2 structure
Product Name:1,1-bis(propan-2-yl) 3-fluorocyclobutane-1,1-dicarboxylate
CAS No:1403767-29-2
MF:C12H19FO4
MW:246.275267839432
MDL:MFCD23105821
CID:3165414
PubChem ID:72208241
Update Time:2025-04-21

1,1-bis(propan-2-yl) 3-fluorocyclobutane-1,1-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate
    • 1,1-bis(propan-2-yl) 3-fluorocyclobutane-1,1-dicarboxylate
    • diisopropyl3-fluorocyclobutane-1,1-dicarboxylate
    • MFCD23105821
    • SB20184
    • AKOS025290134
    • 1403767-29-2
    • dipropan-2-yl 3-fluorocyclobutane-1,1-dicarboxylate
    • EN300-7416438
    • 1,1-DIISOPROPYL 3-FLUOROCYCLOBUTANE-1,1-DICARBOXYLATE
    • AS-34474
    • 1,1-Cyclobutanedicarboxylic acid, 3-fluoro-, 1,1-bis(1-methylethyl) ester
    • PB38978
    • CS-0052771
    • MDL: MFCD23105821
    • Inchi: 1S/C12H19FO4/c1-7(2)16-10(14)12(5-9(13)6-12)11(15)17-8(3)4/h7-9H,5-6H2,1-4H3
    • InChI Key: PXUHGBULTZUZGA-UHFFFAOYSA-N
    • SMILES: FC1CC(C(=O)OC(C)C)(C(=O)OC(C)C)C1

Computed Properties

  • Exact Mass: 246.12673725g/mol
  • Monoisotopic Mass: 246.12673725g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 260.4±40.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

1,1-bis(propan-2-yl) 3-fluorocyclobutane-1,1-dicarboxylate Security Information

1,1-bis(propan-2-yl) 3-fluorocyclobutane-1,1-dicarboxylate Pricemore >>

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